N-[2-(2-methoxyphenyl)-2-propan-2-yloxyethyl]-2-(4-oxoquinazolin-3-yl)acetamide

• IUPAC Name: N-[2-(2-methoxyphenyl)-2-propan-2-yloxyethyl]-2-(4-oxoquinazolin-3-yl)acetamide
• InChI: InChI=1S/C22H25N3O4/c1-15(2)29-20(17-9-5-7-11-19(17)28-3)12-23-21(26)13-25-14-24-18-10-6-4-8-16(18)22(25)27/h4-11,14-15,20H,12-13H2,1-3H3,(H,23,26)
• InChI Key: QUPAQTIZTWHEIB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(CNC(=O)CN1C=NC2=CC=CC=C2C1=O)C3=CC=CC=C3OC
• Molecular Formula: C22H25N3O4
• Molecular Weight: 395.5 g/mol

Description

N-[2-(2-Methoxyphenyl)-2-propan-2-yloxyethyl]-2-(4-oxoquinazolin-3-yl)acetamide is a synthetic organic compound that belongs to the class of quinazolinone derivatives. These compounds are known for their diverse biological activities and potential therapeutic applications. The structure of this compound includes a quinazolinone core, which is a bicyclic system containing a benzene ring fused to a pyrimidine ring, and a side chain with a methoxyphenyl group and a propan-2-yloxyethyl moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(2-methoxyphenyl)-2-propan-2-yloxyethyl]-2-(4-oxoquinazolin-3-yl)acetamide typically involves multiple steps:

Formation of the Quinazolinone Core: The quinazolinone core can be synthesized through the cyclization of anthranilic acid derivatives with formamide or its derivatives under acidic or basic conditions.

Introduction of the Side Chain: The side chain can be introduced through nucleophilic substitution reactions

Industrial Production Methods

In an industrial setting, the production of this compound would involve optimizing the reaction conditions to maximize yield and purity. This might include:

Catalysts: Using catalysts to enhance reaction rates.

Solvents: Selecting appropriate solvents to dissolve reactants and control reaction environments.

Temperature and Pressure: Adjusting temperature and pressure to favor desired reaction pathways.

Chemical Reactions Analysis

Types of Reactions

N-[2-(2-Methoxyphenyl)-2-propan-2-yloxyethyl]-2-(4-oxoquinazolin-3-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group.

Reduction: The carbonyl group in the quinazolinone core can be reduced to form a hydroxyl group.

Substitution: The side chain can undergo nucleophilic substitution reactions, where the methoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃).

Reducing Agents: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄).

Nucleophiles: Halides, amines, thiols.

Major Products

Oxidation Products: Hydroxyl derivatives.

Reduction Products: Alcohol derivatives.

Substitution Products: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-[2-(2-Methoxyphenyl)-2-propan-2-yloxyethyl]-2-(4-oxoquinazolin-3-yl)acetamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Investigated for its therapeutic potential in treating diseases such as cancer, due to its ability to interact with specific molecular targets.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-[2-(2-methoxyphenyl)-2-propan-2-yloxyethyl]-2-(4-oxoquinazolin-3-yl)acetamide involves its interaction with molecular targets such as enzymes or receptors. The quinazolinone core can bind to active sites of enzymes, inhibiting their activity. The side chain can enhance binding affinity and specificity, leading to more effective inhibition or modulation of biological pathways.

Comparison with Similar Compounds

Similar Compounds

Quinazolinone Derivatives: Compounds like 4-hydroxyquinazoline and 2-methylquinazolinone share the quinazolinone core but differ in their side chains.

Methoxyphenyl Derivatives: Compounds such as 2-methoxyphenylacetic acid and 2-methoxyphenylamine have similar methoxyphenyl groups but lack the quinazolinone core.

Uniqueness

N-[2-(2-Methoxyphenyl)-2-propan-2-yloxyethyl]-2-(4-oxoquinazolin-3-yl)acetamide is unique due to its combination of a quinazolinone core with a methoxyphenyl and propan-2-yloxyethyl side chain. This unique structure allows it to interact with a broader range of molecular targets, making it a versatile compound in scientific research and potential therapeutic applications.